Cas no 2034434-52-9 (5-fluoro-N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-2-methoxybenzene-1-sulfonamide)

• Product Name: 5-fluoro-N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-2-methoxybenzene-1-sulfonamide
• CAS No: 2034434-52-9
• MF: C₁₇H₁₆FNO₅S₂
• MW: 397.441045761108
• CID: 5335715
• PubChem ID: 122244257
• Update Time: 2025-05-22

5-fluoro-N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-2-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-2-methoxybenzene-1-sulfonamide
• F6517-1328
• AKOS032459496
• 2034434-52-9
• 5-fluoro-N-(2-hydroxy-2-(5-(thiophen-3-yl)furan-2-yl)ethyl)-2-methoxybenzenesulfonamide
• 5-Fluoro-N-[2-hydroxy-2-[5-(3-thienyl)-2-furanyl]ethyl]-2-methoxybenzenesulfonamide

• Inchi： 1S/C17H16FNO5S2/c1-23-16-3-2-12(18)8-17(16)26(21,22)19-9-13(20)15-5-4-14(24-15)11-6-7-25-10-11/h2-8,10,13,19-20H,9H2,1H3
• InChI Key： ARFSVYYUWGHABA-UHFFFAOYSA-N
• SMILES： C1(S(NCC(O)C2=CC=C(C3C=CSC=3)O2)(=O)=O)=CC(F)=CC=C1OC

Computed Properties

• Exact Mass: 397.04539312g/mol
• Monoisotopic Mass: 397.04539312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.413±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 562.3±60.0 °C(Predicted)
• pka: 9.81±0.50(Predicted)

Additional information on 5-fluoro-N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-2-methoxybenzene-1-sulfonamide

Comprehensive Overview of 5-fluoro-N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-2-methoxybenzene-1-sulfonamide (CAS No. 2034434-52-9)

The compound 5-fluoro-N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-2-methoxybenzene-1-sulfonamide, identified by CAS No. 2034434-52-9, represents a sophisticated sulfonamide derivative with a unique structural framework. This molecule integrates a thiophene-furan hybrid moiety, a hydroxyethyl linker, and a fluorinated methoxybenzene core, making it a subject of significant interest in medicinal chemistry and material science. Its complex architecture offers potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation, aligning with current trends in precision medicine and small-molecule therapeutics.

Recent advancements in computational chemistry and high-throughput screening have amplified the relevance of compounds like 5-fluoro-N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-2-methoxybenzene-1-sulfonamide. Researchers are increasingly exploring its pharmacokinetic properties, such as oral bioavailability and blood-brain barrier permeability, to address unmet medical needs. The presence of both thiophene and furan rings enhances its electron-rich character, which is critical for interactions with biological targets like G-protein-coupled receptors (GPCRs) or kinases. These attributes resonate with the growing demand for multifunctional scaffolds in drug design.

From a synthetic perspective, the preparation of CAS No. 2034434-52-9 involves multi-step organic reactions, including Suzuki coupling for the thiophene-furan assembly and sulfonamide formation to attach the benzene ring. The fluoro and methoxy substituents are strategically placed to optimize binding affinity and metabolic stability, reflecting the industry's focus on structure-activity relationship (SAR) optimization. Such synthetic routes are frequently discussed in organic chemistry forums and patent literature, highlighting the compound's versatility.

In the context of green chemistry, the environmental impact of synthesizing 5-fluoro-N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-2-methoxybenzene-1-sulfonamide is under scrutiny. Researchers are investigating catalytic methods and solvent-free conditions to reduce waste, aligning with the sustainability goals of the pharmaceutical industry. This aligns with popular searches on eco-friendly synthesis and green solvents, demonstrating the compound's relevance to contemporary chemical innovation.

The analytical characterization of CAS No. 2034434-52-9 relies on techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography, which are staples in molecular identification. These methods ensure the compound's purity and structural integrity, addressing common queries about quality control in fine chemical production. Additionally, its thermal stability and solubility profile are critical for formulation scientists working on drug delivery systems.

Beyond pharmaceuticals, 5-fluoro-N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-2-methoxybenzene-1-sulfonamide has potential applications in material science, particularly in organic electronics. Its conjugated system and heterocyclic motifs make it a candidate for organic semiconductors or photovoltaic materials, topics trending in renewable energy research. This dual utility underscores its interdisciplinary appeal.

In summary, CAS No. 2034434-52-9 exemplifies the convergence of medicinal chemistry, synthetic methodology, and sustainable science. Its structural complexity and functional diversity position it as a valuable entity in both academic research and industrial applications, answering the demand for innovative chemical solutions in a rapidly evolving scientific landscape.